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Introduction

Zinc carnosine, a chelate of zinc and L-carnosine, is a well-established therapeutic agent for
gastric ulcers.[1][2][3] Its efficacy is attributed to its ability to adhere to ulcerous lesions,
releasing zinc and L-carnosine to promote healing.[2] Accurate and reliable analytical methods
are crucial for the quality control of zinc carnosine in bulk drug substances and finished
pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a widely used
technique for this purpose due to its specificity, sensitivity, and accuracy. This application note
provides a detailed protocol for the development of a robust HPLC method for the quantitative
analysis of zinc carnosine.

Physicochemical Properties of Zinc Carnosine

Zinc carnosine is a polymeric complex where zinc is coordinated with L-carnosine.[2] It is
sparingly soluble in water but can be dissolved in dilute acidic solutions. The molecule has a
UV absorbance maximum at approximately 215 nm, which is suitable for UV detection in
HPLC.[1][4]
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Experimental Protocols
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The
following chromatographic conditions have been found to be effective for the separation and

quantification of zinc carnosine:

Parameter Recommended Conditions
HPLC System Agilent 1260 Infinity Il or equivalent
Column C18 (250 mm x 4.6 mm, 5 um)[1][4]

Dipotassium dihydrogen orthophosphate buffer

Mobile Phase
and Acetonitrile (80:20 v/v)[1]
Flow Rate 1.0 mL/min[1][4]
Detection Wavelength 215 nm[1][4]
Injection Volume 20 pL
Column Temperature Ambient
Run Time 10 minutes

Preparation of Solutions

a. Mobile Phase Preparation:

Prepare a dipotassium dihydrogen orthophosphate buffer by dissolving an appropriate
amount in water to achieve the desired concentration.

Mix the buffer and acetonitrile in the specified ratio (e.g., 80:20 v/v).

Filter the mobile phase through a 0.45 uym membrane filter and degas by sonication before

use.[1]

O

. Standard Solution Preparation:
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e Accurately weigh about 10 mg of zinc carnosine working standard and transfer it to a 100 mL
volumetric flask.

e Add 5 mL of 10% v/v hydrochloric acid to dissolve the standard.[1]

o Make up the volume with a mixture of water and acetonitrile (70:30 v/v) and sonicate for 5
minutes.[1]

o From this stock solution, prepare a series of working standard solutions with concentrations
ranging from 2 to 10 pg/mL.[1]

c. Sample Solution Preparation (for Tablets):
e Weigh and finely powder a representative number of tablets.

o Transfer a quantity of the powder equivalent to a specific amount of zinc carnosine into a
volumetric flask.

» Follow the same dissolution procedure as for the standard solution to prepare the sample
stock solution.

« Filter the solution through a 0.45 um syringe filter before injection.

Method Validation

The developed HPLC method should be validated according to ICH guidelines to ensure its
suitability for its intended purpose. Key validation parameters include:

o Linearity: The method demonstrates good linearity in the concentration range of 2 to 10
pg/mL.[1]

e Precision: The method shows good repeatability and intermediate precision, with low relative
standard deviation values.

e Accuracy: The accuracy of the method can be confirmed by recovery studies, with typical
recoveries in the range of 98-102%.[1]
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o Limit of Detection (LOD) and Limit of Quantitation (LOQ): For a typical method, the LOD and
LOQ for zinc carnosine were found to be 33.4 ng/mL and 101.3 ng/mL, respectively.[1]

o Specificity: The method should be able to separate zinc carnosine from any potential
degradation products or excipients.

Data Presentation

The following table summarizes the key quantitative data obtained from a representative HPLC
method for zinc carnosine analysis.

Parameter Result
Retention Time 2.260 min[1]
Linearity Range 2 - 10 pg/mL[1]
Correlation Coefficient (r?) > 0.999[1]
LOD 33.4 ng/mL[1]
LOQ 101.3 ng/mL][1]
Recovery 98 - 102%[1]
Visualizations

HPLC Method Development Workflow

The following diagram illustrates the logical workflow for developing the HPLC method for zinc
carnosine analysis.
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Caption: Workflow for HPLC Method Development of Zinc Carnosine.

Conclusion

The described RP-HPLC method is simple, rapid, and reliable for the routine quality control
analysis of zinc carnosine in bulk and pharmaceutical dosage forms.[1] The method is specific,
accurate, and precise, making it suitable for its intended purpose in a regulated environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: HPLC Method Development for Zinc
Carnosine Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15889313/docs#application-note-hplc-method-
development-for-zinc-carnosine-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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